(3-Amino-5-fluoro-2-nitrophenyl)methanol
Overview
Description
(3-Amino-5-fluoro-2-nitrophenyl)methanol, also known as AFN, is a compound that belongs to the family of nitrophenylmethanols. It has a CAS Number of 1379351-37-7 . The molecular formula of this compound is C7H7FN2O3, and it has a molecular weight of 186.14 g/mol .
Molecular Structure Analysis
The InChI code for (3-Amino-5-fluoro-2-nitrophenyl)methanol is 1S/C7H7FN2O3/c8-5-1-4(3-11)7(10(12)13)6(9)2-5/h1-2,11H,3,9H2 . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
(3-Amino-5-fluoro-2-nitrophenyl)methanol is a powder that is stored at room temperature .Scientific Research Applications
Fluorescent Inhibitors for Anti-infectives
Research has indicated that derivatives of (2-nitrophenyl)methanol, which share a similar structure to (3-Amino-5-fluoro-2-nitrophenyl)methanol, can be used to design fluorescent inhibitors with improved efficacy in cellulo, providing new perspectives towards the application of PqsD inhibitors as anti-infectives .
Synthesis of Fluorinated Pyridines
Fluorinated pyridines are important in various fields including pharmaceuticals and agrochemicals. The related compound 2-amino-5-fluoropyridine, which can be synthesized from similar nitrophenylmethanol derivatives, acts as AMPA potentiators .
properties
IUPAC Name |
(3-amino-5-fluoro-2-nitrophenyl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7FN2O3/c8-5-1-4(3-11)7(10(12)13)6(9)2-5/h1-2,11H,3,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSJRMADSZYPKJO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1CO)[N+](=O)[O-])N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7FN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Amino-5-fluoro-2-nitrophenyl)methanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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